![molecular formula C7H9F3O2S B6222288 rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride CAS No. 2763927-22-4](/img/no-structure.png)
rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride
Overview
Description
Rac-(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride (rac-DFBHMSF) is a novel fluorinated compound with a wide range of potential applications in the fields of chemistry, medicine, and biotechnology. Rac-DFBHMSF has been studied extensively for its unique properties, such as its ability to form stable complexes with a variety of small molecules and its ability to act as a catalyst in a variety of chemical reactions. In addition, rac-DFBHMSF has been shown to possess a number of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments.
Scientific Research Applications
Rac-DFBHMSF has been studied extensively for its potential applications in the fields of chemistry, medicine, and biotechnology. For example, rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride has been used as a catalyst in a variety of organic synthesis reactions, such as the preparation of cyclic ketones and chiral alcohols. In addition, this compound has been used as a ligand in the preparation of metal complexes and transition metal-catalyzed reactions. Furthermore, this compound has been studied as a potential drug candidate for the treatment of cancer and other diseases.
Mechanism of Action
The mechanism of action of rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride is not yet fully understood. However, it is believed that this compound acts as a Lewis acid catalyst in certain chemical reactions, which helps to facilitate the reaction. In addition, this compound has been shown to form stable complexes with a variety of small molecules, which helps to increase the solubility of the molecules in aqueous solutions.
Biochemical and Physiological Effects
Rac-DFBHMSF has been shown to possess a number of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of certain cancer cells in vitro. In addition, this compound has been shown to possess anti-inflammatory and anti-bacterial properties. Furthermore, this compound has been shown to possess anti-tumor activity in animal models.
Advantages and Limitations for Lab Experiments
Rac-DFBHMSF has several advantages for use in laboratory experiments. For example, rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride is relatively stable and can be stored for long periods of time without significant degradation. In addition, this compound is relatively inexpensive and can be easily synthesized in the laboratory. However, there are several limitations to the use of this compound in laboratory experiments. For example, this compound is not soluble in water and must be dissolved in organic solvents. In addition, this compound is toxic and should be handled with appropriate safety precautions.
Future Directions
Given the potential applications of rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride, there are numerous future directions for research. For example, further research is needed to better understand the mechanism of action of this compound and its biochemical and physiological effects. In addition, further research is needed to explore the potential use of this compound as a drug candidate for the treatment of cancer and other diseases. Furthermore, further research is needed to explore the potential use of this compound for other applications, such as the preparation of metal complexes and transition metal-catalyzed reactions.
Synthesis Methods
Rac-DFBHMSF can be synthesized using a two-step process. The first step involves the reaction of 1,5-difluorobenzene and 2-methyl-2-propanesulfonyl chloride in the presence of a base such as potassium carbonate. This reaction yields the racemic bicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride (rac-BMSF). The second step involves the reaction of rac-BMSF with a fluorinating agent such as N-fluorobenzenesulfonimide (FBSI). This reaction yields the desired product, rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride involves the conversion of a bicyclic compound to a sulfonyl fluoride derivative.", "Starting Materials": [ "1,3-cyclopentadiene", "dichloromethane", "sodium hydroxide", "sodium hydride", "methanesulfonyl chloride", "hydrogen fluoride", "diethyl ether", "potassium carbonate", "2,2-difluorocyclohexanone" ], "Reaction": [ "1. The starting material 1,3-cyclopentadiene is reacted with dichloromethane and sodium hydroxide to form the bicyclic compound.", "2. The bicyclic compound is then treated with sodium hydride and methanesulfonyl chloride to form the methanesulfonyl derivative.", "3. The methanesulfonyl derivative is then treated with hydrogen fluoride in diethyl ether to remove the methanesulfonyl group and form the hydroxyl derivative.", "4. The hydroxyl derivative is then treated with potassium carbonate and 2,2-difluorocyclohexanone to form the final product, rac-[(1R,5R)-2,2-difluorobicyclo[3.1.0]hexan-1-yl]methanesulfonyl fluoride." ] } | |
| 2763927-22-4 | |
Molecular Formula |
C7H9F3O2S |
Molecular Weight |
214.2 |
Purity |
95 |
Origin of Product |
United States |
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